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Compound of Interest

Compound Name: 4-Phenoxyphenyl isocyanate

Cat. No.: B1349322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenoxyphenyl isocyanate, identified by CAS number 59377-19-4, is an aromatic

isocyanate with significant utility in organic synthesis and materials science.[1] Structurally, it

features a highly reactive isocyanate group (-N=C=O) attached to a diphenyl ether backbone.

This functional group makes it an important precursor for a variety of chemical transformations,

particularly in the formation of urethanes, ureas, and other carbamoyl derivatives. Its

classification as an organic building block and a bulk drug intermediate underscores its role in

the development of complex molecules and functional materials.[2][3] The reactivity of the

isocyanate moiety allows for covalent modification of biomolecules, making it a compound of

interest for bioconjugation, drug delivery systems, and the synthesis of novel therapeutic

agents.[4]

Physicochemical and Spectroscopic Data
The fundamental properties of 4-Phenoxyphenyl isocyanate are summarized below. This

data is critical for its handling, reaction setup, and characterization.
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Property Value Reference(s)

Molecular Formula C₁₃H₉NO₂ [1][2][5][6]

Molecular Weight 211.22 g/mol [1][2][5][7]

Physical Appearance
Clear colorless to slightly

yellow liquid
[8][9]

Density 1.169 g/mL at 25 °C [7][8]

Boiling Point 169-170 °C at 3 mmHg [3][7][8]

Flash Point >110 °C (>230 °F) [7][8]

Refractive Index 1.595 at 20 °C [7]

Purity Typically ≥98% [2][10]

SMILES
O=C=NC1=CC=C(OC2=CC=C

C=C2)C=C1
[8][11]

InChIKey
PNBUGOFIKAHZRW-

UHFFFAOYSA-N
[3][7]

Safety and Handling
4-Phenoxyphenyl isocyanate is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.[5][12] It is sensitive to moisture and should be

stored under inert gas in a refrigerator.[7][8]
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Safety Information Details Reference(s)

Signal Word Warning / Danger [12]

Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH334: May

cause allergy or asthma

symptoms or breathing

difficulties if inhaledH335: May

cause respiratory irritation

[1][7][12]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP302+P352: IF ON

SKIN: Wash with plenty of

soap and

waterP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][12]

Storage

Store in a refrigerator (+4 °C)

under a dry, inert atmosphere.

Moisture sensitive.

[7][8]

Transport
UN Number: 2206Hazard

Class: 6.1Packing Group: III
[7][8]

Synthesis and Reactivity
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Plausible Synthetic Route
Aryl isocyanates are most commonly synthesized from the corresponding primary amine. For

4-Phenoxyphenyl isocyanate, the precursor would be 4-phenoxyaniline. The classical and

industrially relevant method involves the reaction of the amine with phosgene (COCl₂) or a

safer phosgene equivalent, such as triphosgene.

Plausible Synthesis Workflow

4-Phenoxyaniline

4-Phenoxyphenyl Isocyanate

Phosgenation

Phosgene (COCl₂) or
Triphosgene

Inert Solvent
(e.g., Toluene)

Dissolve in

Click to download full resolution via product page

Caption: Plausible synthesis of 4-Phenoxyphenyl isocyanate from 4-phenoxyaniline.

Core Reactivity with Nucleophiles
The synthetic utility of 4-Phenoxyphenyl isocyanate stems from the high electrophilicity of the

central carbon atom in the isocyanate group. It readily reacts with a wide range of nucleophiles

to form stable adducts, a principle central to polyurethane chemistry and bioconjugation.
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Core Reactivity of 4-Phenoxyphenyl Isocyanate

Products

Nucleophiles

4-Phenoxyphenyl
Isocyanate

Disubstituted Urea Urethane (Carbamate) 4-Phenoxyaniline
+ CO₂

Primary/Secondary
Amine (R-NH₂) Alcohol (R-OH) Water (H₂O)

Click to download full resolution via product page

Caption: Reaction of 4-Phenoxyphenyl isocyanate with common nucleophiles.

Applications in Research and Drug Development
The unique properties of 4-Phenoxyphenyl isocyanate make it a valuable tool for

researchers.

Organic Synthesis: It serves as a key intermediate for introducing the 4-

phenoxyphenylcarbamoyl moiety into molecules, which can be useful for modifying the

solubility, stability, or biological activity of a parent compound.

Bioconjugation: Isocyanates react with nucleophilic side chains of amino acids in proteins,

such as the ε-amino group of lysine or the N-terminal amine.[13] This reaction can be used

to label proteins or to link small molecule drugs to antibodies or other biologics, forming

bioconjugates for targeted therapies.

Biomaterials and Drug Delivery: The broader class of isocyanates is fundamental to the

production of polyurethanes, which are widely used in medical devices like catheters and
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implants due to their biocompatibility and tunable mechanical properties.[4][14] Isocyanate-

based materials are also explored for creating hydrogels and nanostructures for controlled

drug release and targeted delivery systems.[4][15]

Experimental Protocols
General Protocol for Synthesis of a Disubstituted Urea
This protocol describes a general procedure for the reaction of 4-Phenoxyphenyl isocyanate
with a primary amine to form a urea derivative.

Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve the primary amine (1.0 equivalent) in an anhydrous aprotic solvent (e.g.,

dichloromethane or THF).

Reaction: Cool the solution to 0 °C using an ice bath. Add 4-Phenoxyphenyl isocyanate
(1.05 equivalents) dropwise to the stirred solution.

Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are

consumed.

Workup: If a precipitate (the urea product) forms, collect it by vacuum filtration and wash with

cold solvent. If the product is soluble, concentrate the reaction mixture under reduced

pressure.

Purification: Purify the crude product by recrystallization from an appropriate solvent system

(e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Characterization: Confirm the structure of the purified product using standard analytical

techniques (¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry).

Workflow for Analysis of Protein Adducts
This experimental workflow is based on methodologies used for studying the reaction of aryl

isocyanates with proteins, which is crucial for understanding their mechanism of action and for

dosimetry.[13]
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Adduct Formation: Incubate the target protein (e.g., hemoglobin or albumin) with a controlled

concentration of 4-Phenoxyphenyl isocyanate in a suitable buffer (e.g., phosphate buffer,

pH 7.4) for a defined period at 37 °C.

Removal of Unreacted Isocyanate: Remove excess, unreacted isocyanate by dialysis or

size-exclusion chromatography.

Adduct Hydrolysis: To quantify the extent of modification, cleave the isocyanate adduct to

release the corresponding amine (4-phenoxyaniline). Studies on similar isocyanates suggest

that hydrolysis under mild basic conditions (e.g., 0.3 M NaOH at 100 °C for several hours)

can be more effective than acidic hydrolysis, which may form stable hydantoin byproducts.

[13]

Sample Preparation: After hydrolysis, neutralize the sample and extract the released 4-

phenoxyaniline into an organic solvent (e.g., ethyl acetate). Add an internal standard for

accurate quantification.

Quantification: Analyze the extracted sample using High-Performance Liquid

Chromatography (HPLC) with UV or mass spectrometric detection to quantify the amount of

released 4-phenoxyaniline.

Data Analysis: Correlate the amount of released amine to the level of protein modification.
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Workflow for Protein Adduct Analysis

Protein + 4-Phenoxyphenyl Isocyanate
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Caption: Experimental workflow for the analysis of protein adducts.
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Conclusion
4-Phenoxyphenyl isocyanate is a versatile chemical reagent with well-defined

physicochemical properties and predictable reactivity. Its utility as a synthetic building block is

significant, but its true potential for the target audience lies in its application in bioconjugation

and the development of advanced biomaterials. The ability of the isocyanate group to form

stable, covalent bonds with biological macromolecules provides a powerful tool for creating

targeted therapeutics, diagnostic agents, and functional materials for drug delivery. Proper

adherence to safety protocols is essential when working with this compound to mitigate the

risks associated with its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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